Cas no 2228170-16-7 (tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate
• CAS No: 2228170-16-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5793848
• PubChem ID: 165621858
• Update Time: 2025-10-29

tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-2-(2-methyloxolan-3-yl)ethyl]carbamate
• 2228170-16-7
• EN300-1883862
• tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate

• Inchi： 1S/C12H24N2O3/c1-8-9(5-6-16-8)10(13)7-14-11(15)17-12(2,3)4/h8-10H,5-7,13H2,1-4H3,(H,14,15)
• InChI Key： OLJPFHJRUAULQN-UHFFFAOYSA-N
• SMILES： O1CCC(C(CNC(=O)OC(C)(C)C)N)C1C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate (CAS No. 2228170-16-7)

The compound tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate (CAS No. 2228170-16-7) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structure, featuring a 2-methyloxolan-3-yl moiety and a tert-butyl protecting group, makes it a valuable intermediate for drug discovery and peptide chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility in constructing complex molecular architectures.

In recent years, the demand for protected amino acid derivatives like tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate has surged, driven by advancements in peptide-based therapeutics and small molecule drug development. This compound’s carbamate group provides excellent stability under various reaction conditions, while the 2-methyloxolan-3-yl ring introduces stereochemical complexity, a critical factor in designing bioactive molecules. These attributes align with current trends in precision medicine and targeted drug delivery systems, where molecular specificity is paramount.

From a synthetic perspective, CAS No. 2228170-16-7 is often employed in solid-phase peptide synthesis (SPPS) and N-protecting group strategies. The tert-butyl group, in particular, is widely recognized for its compatibility with Fmoc/tBu protocols, a cornerstone of modern peptide chemistry. This compatibility has led to its adoption in the production of peptide hormones, enzyme inhibitors, and other biologically active compounds. Additionally, the compound’s solubility profile in common organic solvents enhances its utility in high-throughput screening and combinatorial chemistry.

Another area of growing interest is the role of tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate in asymmetric synthesis. The chiral center within the 2-methyloxolan-3-yl group enables the creation of enantiomerically enriched products, a key requirement for pharmaceutical intermediates. This feature is particularly relevant given the increasing regulatory emphasis on chiral purity in drug development. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek such compounds to support API manufacturing and process optimization.

Beyond pharmaceuticals, CAS No. 2228170-16-7 has potential applications in material science and agrochemical research. Its structural motifs are being explored for designing biodegradable polymers and crop protection agents, reflecting broader industry shifts toward sustainable chemistry. Environmental considerations, such as green synthesis and reduced waste generation, further underscore the importance of efficient intermediates like this compound.

In summary, tert-butyl N-2-amino-2-(2-methyloxolan-3-yl)ethylcarbamate (CAS No. 2228170-16-7) represents a multifaceted tool for researchers. Its applications span drug discovery, peptide engineering, and stereoselective synthesis, aligning with contemporary scientific and industrial priorities. As the demand for high-purity intermediates and specialty chemicals grows, this compound is poised to play an increasingly prominent role in innovation-driven sectors.